N-(3-(ethyl(m-tolyl)amino)propyl)-3-(4-isobutyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)propanamide

• IUPAC Name: N-[3-(N-ethyl-3-methylanilino)propyl]-3-[8-(2-methylpropyl)-7-oxo-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-12-yl]propanamide
• InChI: InChI=1S/C26H34N6O2S/c1-5-30(20-9-6-8-19(4)16-20)14-7-13-27-23(33)11-10-22-28-29-26-31(17-18(2)3)25(34)24-21(32(22)26)12-15-35-24/h6,8-9,12,15-16,18H,5,7,10-11,13-14,17H2,1-4H3,(H,27,33)
• InChI Key: OSGSQGAYRIYHAR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCCNC(=O)CCC1=NN=C2N1C3=C(C(=O)N2CC(C)C)SC=C3)C4=CC=CC(=C4)C
• Molecular Formula: C26H34N6O2S
• Molecular Weight: 494.7 g/mol

Description

N-(3-(ethyl(m-tolyl)amino)propyl)-3-(4-isobutyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)propanamide is a useful research compound. Its molecular formula is C26H34N6O2S and its molecular weight is 494.66. The purity is usually 95%.
BenchChem offers high-quality N-(3-(ethyl(m-tolyl)amino)propyl)-3-(4-isobutyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(ethyl(m-tolyl)amino)propyl)-3-(4-isobutyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacokinetics and Metabolism

Absorption, Distribution, Metabolism, and Excretion (ADME) Studies

ADME studies are crucial for understanding how drugs are processed in the body. For instance, the pharmacokinetics of Ticagrelor, a drug used for preventing thrombotic events, have been thoroughly investigated. Such studies typically explore how rapidly and efficiently drugs are absorbed, distributed to the target tissues, metabolized into active or inactive metabolites, and excreted from the body (Teng et al., 2010).

Therapeutic Applications and Drug Development

Drug Development for Specific Targets

Research into compounds often involves understanding their interaction with biological targets and their potential therapeutic applications. For example, BMS-690514, an oral inhibitor targeting human epidermal growth factor and vascular endothelial growth factor receptors, demonstrates the complex pathways involved in developing targeted therapies for conditions like non-small-cell lung cancer and metastatic breast cancer (Christopher et al., 2010).

Safety and Efficacy Studies

Toxicology and Safety Profiling

Before clinical application, compounds undergo rigorous toxicological assessments to ensure safety. Studies on acrylamide, for instance, evaluate its metabolism, hemoglobin adduct formation, and potential health impacts following oral and dermal administration, highlighting the importance of understanding the toxicological profile of chemical compounds (Fennell et al., 2005).